Ascleposide E

• Molecular Formula: C19H32O8
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 4-[(1R,3S,5S,8R)-1,5-dimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-oxabicyclo[3.2.1]octan-8-yl]butan-2-one
• InChI: InChI=1S/C19H32O8/c1-10(21)4-5-13-18(2)6-11(7-19(13,3)25-9-18)26-17-16(24)15(23)14(22)12(8-20)27-17/h11-17,20,22-24H,4-9H2,1-3H3/t11-,12+,13+,14+,15-,16+,17+,18-,19-/m0/s1
• InChI Key: FUGMJWOONJABQQ-SDWFYRCOSA-N

Description

Ascleposide E is a useful research compound. Its molecular formula is C19H32O8 and its molecular weight is 388.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Safety Operating Guide

Navigating the Disposal of Ascleposide E: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. Ascleposide E, like many specialized biochemicals, requires careful handling not only in its application but also in its disposal. While specific disposal guidelines for this compound are not extensively documented, a comprehensive procedure can be established by adhering to general principles of hazardous waste management and considering the compound's likely chemical properties.

Immediate Safety and Disposal Plan

The primary directive for the disposal of any chemical waste, including this compound, is to adhere to national and local regulations.[1] In the absence of explicit instructions for this specific compound, it should be treated as a chemical waste with unknown toxicity and handled with caution.

Key Disposal Principles:

• Do Not Dispose Down the Drain: this compound should not be released into the environment, which includes disposal in the sewage system.[2]

• Avoid Mixing Waste: Chemical waste should not be mixed. This compound waste should be kept in its own designated container.[1]

• Use Original or Appropriate Containers: Whenever possible, leave the chemical waste in its original container. If this is not feasible, use a new, clean, and compatible container that is properly labeled.[1] Uncleaned, empty containers should be treated as if they still contain the product.[1]

Summary of this compound Disposal Considerations

For ease of reference, the following table summarizes the key considerations for the disposal of this compound.

Consideration	Guideline	Source
Waste Classification	Treat as hazardous chemical waste.	General Best Practice
Primary Container	Original container or a clearly labeled, sealed, non-reactive container.	[1]
Labeling	Label as "Waste this compound" with the approximate quantity and date.	Benchchem
Incompatible Wastes	Do not mix with other chemicals, especially strong oxidizing agents.	Benchchem
Disposal Route	Through a licensed chemical waste contractor or institutional Environmental Health and Safety (EHS) office.	Benchchem
Spill Cleanup	Sweep up solid spills, place in a sealed container, and dispose of as hazardous waste.	[3]

Experimental Protocol for Disposal

The following step-by-step methodology outlines the recommended procedure for the proper disposal of this compound in a laboratory setting.

Step 1: Hazard Assessment

Before handling, assess the hazards associated with this compound. Although detailed toxicological data may not be readily available, it should be handled with the standard precautions for a potentially hazardous chemical. This includes wearing appropriate Personal Protective Equipment (PPE) such as gloves, safety goggles, and a lab coat.

Step 2: Waste Segregation and Collection

• Designated Waste Container: Designate a specific, leak-proof container for this compound waste. This container should be in good condition and have a secure, screw-on cap.

• Labeling: Clearly label the container with "Hazardous Waste," the chemical name "this compound," the approximate quantity, and the date of accumulation.

• Segregation: Store the this compound waste container separately from other chemical waste streams to prevent accidental mixing with incompatible substances.

Step 3: Storage of Waste

• Secure Location: Store the waste container in a designated, well-ventilated, and secure area, away from general laboratory traffic.

• Secondary Containment: It is best practice to place the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks or spills.

Step 4: Arranging for Disposal

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup for the waste.

• Documentation: Maintain a log of all chemical waste generated, including the name of the chemical, quantity, and the date it was designated for disposal. This is a common requirement and good laboratory practice.

Step 5: Disposal of Empty Containers

Empty containers that once held this compound must be handled carefully.

• Triple Rinsing: Triple rinse the empty container with a suitable solvent that can dissolve this compound.

• Rinsate Collection: The rinsate from this process must be collected and disposed of as hazardous chemical waste.[4]

• Final Disposal: After triple rinsing, the container can typically be disposed of in the regular laboratory glassware or plastic waste stream. Always deface the original label before disposal.[4]

This compound Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of this compound.

References

• 1. uwo.ca [uwo.ca]
• 2. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 3. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 4. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Essential Safety and Logistical Information for Handling Ascleposide E

Disclaimer: No specific Safety Data Sheet (SDS) for Ascleposide E was found. The following guidance is based on the known hazards of cardiac glycosides, the class of compounds to which this compound belongs. Researchers, scientists, and drug development professionals should always consult their institution's safety office and specific handling protocols for potent compounds.

This compound is a cardiac glycoside derived from plants of the Asclepias (milkweed) genus. All parts of these plants are considered toxic due to the presence of these compounds.[1] Cardiac glycosides are known to have significant physiological effects, primarily on the heart, and can be toxic if ingested or otherwise absorbed.[2] The milky sap of Asclepias species can also cause skin and eye irritation.[1] Therefore, stringent safety precautions are necessary when handling this compound in a laboratory setting.

Potential Hazards of this compound (as a Cardiac Glycoside)

Cardiac glycosides can increase the force of heart muscle contraction and slow the heart rate by inhibiting the Na+/K+-ATPase pump.[2][3] Overexposure can lead to serious health effects.

Key Safety and Hazard Information

Hazard Classification	Description of Hazard
Acute Toxicity (Oral)	Potentially harmful or fatal if swallowed. Symptoms can include nausea, vomiting, abdominal pain, diarrhea, weakness, confusion, and lethargy.[1]
Cardiac Toxicity	Can cause severe heart rhythm changes, a slowed heart rate, and in severe cases, cardiac arrest.[1][2]
Skin Irritation	Direct contact with the compound or its solutions may cause skin irritation. The sap of the source plant is known to cause dermatitis.[1][4]
Eye Irritation	Direct contact with the eyes can cause irritation.[1]
Inhalation Hazard	Inhalation of the powdered form can lead to respiratory tract irritation and systemic absorption.

Personal Protective Equipment (PPE)

A comprehensive PPE program is crucial for minimizing exposure to hazards.[5] When handling this compound, the following PPE is mandatory:

• Eye and Face Protection: Wear ANSI Z87.1 compliant chemical safety goggles.[6] A face shield should be worn in addition to goggles when there is a risk of splashing.

• Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Given that some chemicals can permeate gloves, it is advisable to double-glove. Gloves should be inspected before use and changed frequently, especially if contamination is suspected.[6]

• Body Protection: A fully buttoned laboratory coat should be worn. For procedures with a higher risk of contamination, an impermeable apron or gown is recommended.

• Respiratory Protection: For procedures that may generate dust or aerosols, such as weighing the powdered compound, a properly fitted N95 or higher-rated respirator is necessary. All work with solid this compound should be conducted in a certified chemical fume hood or a biological safety cabinet to minimize aerosol generation.[7]

Operational and Disposal Plans

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leakage.

• Store this compound in a well-ventilated, cool, dry, and secure location, away from incompatible materials. The storage area should be clearly labeled with a warning sign indicating the presence of a potent compound.

Handling and Experimental Protocols:

• Designated Area: All work with this compound should be performed in a designated area within a laboratory, such as a chemical fume hood, to contain any potential spills or contamination.[8]

• Weighing: Weighing of the solid compound should be done in a fume hood or a ventilated balance enclosure to prevent inhalation of airborne particles.

• Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

• General Hygiene: Do not eat, drink, or apply cosmetics in the laboratory.[6] Always wash hands thoroughly after handling the compound, even if gloves were worn.[8]

Disposal Plan:

• All waste contaminated with this compound, including disposable PPE, pipette tips, and empty vials, must be disposed of as hazardous chemical waste.

• Collect all contaminated materials in a clearly labeled, sealed waste container.

• Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

Spill and Emergency Procedures:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes and seek medical attention.[1]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[9]

• Spills: In case of a spill, evacuate the area and prevent others from entering. Wear appropriate PPE, including respiratory protection, before attempting to clean up. Absorb liquid spills with an inert material. For solid spills, carefully scoop the material to avoid generating dust. Clean the spill area thoroughly with a suitable decontaminating solution. All cleanup materials should be disposed of as hazardous waste.

Workflow for Safe Handling of this compound

Caption: Workflow for the safe handling of this compound from preparation to disposal.

References

• 1. First Aid for Cardiac Glycoside Overdose - DoveMed [dovemed.com]
• 2. Cardiac glycoside - Wikipedia [en.wikipedia.org]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. emedicine.medscape.com [emedicine.medscape.com]
• 5. Cardiac Glycoside and Digoxin Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. methodist.edu [methodist.edu]
• 7. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 8. artsci.usu.edu [artsci.usu.edu]
• 9. Cardiac glycoside overdose: MedlinePlus Medical Encyclopedia [medlineplus.gov]